Cas no 37849-59-5 (1-(7-Methoxy-4-methylquinazolin-2-yl)guanidine hydrochloride)

• Product Name: 1-(7-Methoxy-4-methylquinazolin-2-yl)guanidine hydrochloride
• CAS No: 37849-59-5
• MF: C₁₁H₁₄ClN₅O
• MW: 267.714760303497
• CID: 6490307
• PubChem ID: 139034354
• Update Time: 2025-06-08

1-(7-Methoxy-4-methylquinazolin-2-yl)guanidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37401799
• 37849-59-5
• N-(7-methoxy-4-methylquinazolin-2-yl)guanidine hydrochloride
• 1-(7-Methoxy-4-methylquinazolin-2-yl)guanidine hydrochloride
• 1-(7-Methoxy-4-methylquinazolin-2-yl)guanidinehydrochloride

• Inchi： 1S/C11H13N5O.ClH/c1-6-8-4-3-7(17-2)5-9(8)15-11(14-6)16-10(12)13;/h3-5H,1-2H3,(H4,12,13,14,15,16);1H
• InChI Key： KEFFGRUBEHGECP-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC2=C(C)N=C(/N=C(\N)/N)N=C2C=1

Computed Properties

• Exact Mass: 267.0886878g/mol
• Monoisotopic Mass: 267.0886878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.4Ų

Additional information on 1-(7-Methoxy-4-methylquinazolin-2-yl)guanidine hydrochloride

Comprehensive Overview of 1-(7-Methoxy-4-methylquinazolin-2-yl)guanidine hydrochloride (CAS No. 37849-59-5)

1-(7-Methoxy-4-methylquinazolin-2-yl)guanidine hydrochloride (CAS No. 37849-59-5) is a specialized quinazoline derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its guanidine and methoxy functional groups, has garnered attention for its unique structural properties and applications in drug discovery. Researchers are increasingly exploring its role as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy development.

The molecular structure of 1-(7-Methoxy-4-methylquinazolin-2-yl)guanidine hydrochloride features a 4-methylquinazoline core, which is known for its bioactivity in medicinal chemistry. The presence of the 7-methoxy substituent enhances its solubility and binding affinity, making it a candidate for optimizing drug-like properties. Recent studies highlight its relevance in addressing antibiotic resistance, a pressing global health concern, by investigating its interactions with bacterial enzymes.

In the context of AI-driven drug design, this compound exemplifies how computational models can predict interactions with protein targets. Searches for "quinazoline-based therapeutics" or "small molecule inhibitors" frequently include references to derivatives like CAS No. 37849-59-5, reflecting its growing prominence. Its hydrochloride salt form further improves stability, a critical factor for preclinical studies and formulation development.

From a synthetic perspective, 1-(7-Methoxy-4-methylquinazolin-2-yl)guanidine hydrochloride is synthesized via multistep organic reactions, emphasizing green chemistry principles to reduce environmental impact—a topic highly searched in academic and industrial circles. Analytical techniques such as HPLC and NMR are essential for purity verification, ensuring compliance with regulatory standards for research-grade chemicals.

Emerging discussions on personalized medicine and cancer therapeutics often reference quinazoline derivatives due to their versatility. While CAS No. 37849-59-5 is not yet widely commercialized, its structural analogs are being evaluated for anti-inflammatory and neuroprotective effects, answering frequent queries about "novel quinazoline applications."

Storage and handling of this compound require adherence to standard laboratory protocols, with emphasis on moisture-sensitive conditions. Its powdered form is typically stable under recommended temperatures, a detail often sought by procurement specialists searching for "stable bioactive compounds."

In summary, 1-(7-Methoxy-4-methylquinazolin-2-yl)guanidine hydrochloride represents a convergence of medicinal chemistry innovation and contemporary research demands. Its exploration addresses both scientific curiosity and practical challenges, from drug bioavailability improvements to answering FAQs about "quinazoline mechanism of action." As the scientific community prioritizes sustainable drug development, compounds like this will remain pivotal in bridging theoretical research and clinical translation.